2-methyl-N-[(5-methylfuran-2-yl)methyl]cyclohexan-1-amine

• CAS No.: 1019534-32-7
• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: 2-methyl-N-[(5-methylfuran-2-yl)methyl]cyclohexan-1-amine
• InChI: InChI=1S/C13H21NO/c1-10-5-3-4-6-13(10)14-9-12-8-7-11(2)15-12/h7-8,10,13-14H,3-6,9H2,1-2H3
• InChI Key: ROUDUMISIVCWFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCC1NCC2=CC=C(O2)C

Description

Nomenclature and Structural Identification

Systematic IUPAC Nomenclature

The compound’s IUPAC name, 2-methyl-N-[(5-methylfuran-2-yl)methyl]cyclohexan-1-amine , follows a hierarchical substitution pattern. The parent structure is cyclohexanamine (a six-membered alicyclic amine), with two key substituents:

• A methyl group at the 2-position of the cyclohexane ring.
• An N-linked (5-methylfuran-2-yl)methyl group attached to the amine nitrogen.

The furan moiety is further specified by a methyl group at the 5-position of the heterocyclic ring, yielding the 5-methylfuran-2-yl subunit. This nomenclature aligns with IUPAC Rule C-214.3 for heterocyclic compounds and Rule A-41.1 for alicyclic amines. The SMILES notation CC1=CC=C(CNC2C(C)CCCC2)O1 confirms the connectivity: the cyclohexane ring (C1CCCC(C1)N) is bonded to a methyl group (C(C)) and a furan-methyl side chain (CC2=CC=CO2).

Structural and Stereochemical Features

The cyclohexane ring adopts a chair conformation , with the methyl group at C2 occupying an equatorial position to minimize steric strain. The furan ring, being planar and aromatic, introduces electronic asymmetry due to the oxygen atom’s lone pairs. The N-[(5-methylfuran-2-yl)methyl] side chain creates a chiral center at the cyclohexanamine nitrogen, though the compound’s specific enantiomeric form is unspecified in available literature.

Table 1: Key Structural Descriptors

Property	Value	Source
Molecular Formula	$$ \text{C}{13}\text{H}{21}\text{NO} $$
Molecular Weight	207.31 g/mol
CAS Registry Number	1019534-32-7
SMILES	CC1=CC=C(CNC2C(C)CCCC2)O1
Hybridization	$$ \text{sp}^3 $$ (amine), $$ \text{sp}^2 $$ (furan)

Preparation Methods

Preparation Methods of 2-methyl-N-[(5-methylfuran-2-yl)methyl]cyclohexan-1-amine

General Synthetic Strategy

The synthesis typically involves the following key transformations:

• Introduction of the amine function on the cyclohexane ring.
• Attachment of the 5-methylfuran-2-ylmethyl substituent to the nitrogen atom.
• Control of stereochemistry at the cyclohexane ring, especially if chiral centers are involved.

The synthetic route is generally multi-step, involving intermediate formation of cyclohexanone or cyclohexanol derivatives, followed by amination and substitution steps.

Detailed Stepwise Preparation

Based on patent WO2017019487A1 and EP3795553A1, the preparation proceeds as follows:

Step 1: Formation of 4-methylcyclohex-3-enamine Intermediate

• Starting from cyclohexanone derivatives, an amination reaction is performed.
• The aqueous layer is basified with NaOH solution to pH > 13 at controlled temperatures (0–20 °C).
• The product is extracted with dichloromethane (DCM), dried over sodium sulfate, and concentrated to yield 4-methylcyclohex-3-enamine with about 78.7% yield and >85% purity by HPLC.
• This intermediate is used without further purification.

Step 2: Protection and Functionalization

• The amine intermediate is treated with tert-butyloxycarbonyl (Boc) anhydride (Boc2O) in an organic solvent such as DCM to protect the amine group.
• This step facilitates subsequent selective reactions on the cyclohexane ring without interference from the free amine.

Step 4: Oxidation and Deprotection

• The reduced intermediate is oxidized in the presence of hydrogen peroxide and a base (NaOH), followed by quenching with sodium thiosulfate and acidification with citric acid.
• The organic layer is extracted with ethyl acetate and concentrated.
• The Boc protecting group is removed by treatment with hydrochloric acid in an organic solvent to yield the free amine compound.

Step 5: Attachment of the 5-methylfuran-2-ylmethyl Group

• The free amine is reacted with a 5-methylfuran-2-ylmethyl halide or equivalent electrophile under nucleophilic substitution conditions.
• Solvents such as ethanol or methanol are commonly used.
• Catalysts or bases may be employed to enhance reaction efficiency and yield.
• Reaction conditions (temperature, time) are optimized to maximize purity and minimize by-products.

Reaction Conditions and Parameters

Step	Reagents/Conditions	Solvent(s)	Temperature	Yield (%)	Notes
Amination and basification	NaOH aqueous solution (pH > 13)	Water, DCM extraction	0–20 °C	~78.7	High purity intermediate by HPLC
Amine protection	Boc2O	DCM	Room temperature	Not specified	Protects amine for selective reactions
Reduction with chiral control	NaBH4, (-)-α-pinene, BF3·OEt2	THF	0–5 °C to 25 °C	Not specified	Stereoselective reduction
Oxidation and deprotection	H2O2, NaOH, sodium thiosulfate, citric acid, HCl	Ethyl acetate, DCM	25 °C	Not specified	Boc group removal and oxidation
Alkylation	5-methylfuran-2-ylmethyl halide, base/catalyst	EtOH or MeOH	Variable	Variable	Final substitution step

Analytical and Purification Techniques

• High-performance liquid chromatography (HPLC) is employed to monitor reaction progress and purity, with purity levels typically exceeding 85% at intermediate stages.
• Organic solvent extractions (DCM, ethyl acetate) and drying agents (sodium sulfate) are used for isolation and purification.
• Temperature control is critical during basification and reduction steps to prevent side reactions.
• Final product isolation may involve solvent distillation under reduced pressure and recrystallization from solvent mixtures to enhance purity.

Research Discoveries and Source Diversity

• The synthetic methods are primarily derived from European and World Intellectual Property Organization patents (EP3795553A1, WO2017019487A1), which detail stereoselective methods and intermediates relevant to this compound and closely related analogues.
• Chemical databases such as PubChem provide structural and physicochemical data supporting the identification and characterization of the compound.
• Commercial chemical suppliers and research chemical providers offer practical synthesis notes emphasizing solvent choice and reaction conditions that influence yield and purity.
• The collective data reflect a convergence of synthetic organic chemistry, stereochemical control, and process optimization, highlighting the compound’s relevance in medicinal chemistry research.

Chemical Reactions Analysis

Types of Reactions

2-methyl-N-[(5-methylfuran-2-yl)methyl]cyclohexan-1-amine can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furanones or other oxygenated derivatives.

Reduction: The compound can be reduced to form more saturated derivatives.

Substitution: The amine group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are commonly used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of furanones or other oxygenated derivatives.

Reduction: Formation of more saturated derivatives.

Substitution: Formation of substituted amines.

Scientific Research Applications

2-methyl-N-[(5-methylfuran-2-yl)methyl]cyclohexan-1-amine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential pharmacological properties.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-methyl-N-[(5-methylfuran-2-yl)methyl]cyclohexan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors, in biological systems .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following table summarizes key structural and synthetic differences between 2-methyl-N-[(5-methylfuran-2-yl)methyl]cyclohexan-1-amine and related compounds:

Compound Name	Molecular Formula	Key Substituents	Synthesis Yield	Key Applications/Properties	Reference ID
2-methyl-N-[(5-methylfuran-2-yl)methyl]cyclohexan-1-amine	C₁₃H₂₁NO	2-methylcyclohexane, 5-methylfuran-2-ylmethyl	3% (non-optimized)	Intermediate in catalytic reactions
Methoxmetamine (2-(3-methoxyphenyl)-2-(methylamino)cyclohexan-1-one)	C₁₄H₁₉NO₂	Cyclohexanone, 3-methoxyphenyl, methylamino	N/A	Analgesic/psychoactive properties
N-(furan-2-yl)-1-(5-substituted phenyl)-1,3,4-oxadiazol-2-yl)methanimines	Variable	Furan-2-yl, oxadiazole, aromatic substituents	High (reflux, 6–7 h)	Antimicrobial agents
(1S,4S)-4-(4-Methylpiperazin-1-yl)cyclohexan-1-amine	C₁₁H₂₁N₃	Piperazine, methyl group on cyclohexane	Optimized (patent-scale)	CNS drug intermediates
2-Chloro-3-cyclohexyl-N-methylpropan-1-amine	C₁₀H₁₈ClN	Chloroalkyl, cyclohexyl, methylamino	60%	Fe-catalyzed reaction intermediate

Physicochemical Properties

• Spectral Data : While spectral data for the target compound are unavailable, analogs like COMPOUND 37 (from ) show characteristic NMR peaks (e.g., δ 8.60 ppm for aromatic protons) and ESI-MS molecular ion peaks (m/z 452 [M + H]⁺), which could guide analytical comparisons .

Biological Activity

2-methyl-N-[(5-methylfuran-2-yl)methyl]cyclohexan-1-amine is a compound with potential biological significance, particularly in pharmacology and medicinal chemistry. This article reviews its chemical properties, biological activities, and relevant research findings.

The compound has the following chemical characteristics:

• Chemical Formula : C$_{13}$H$_{21}$NO
• Molecular Weight : 207.31194 g/mol
• IUPAC Name : 2-methyl-N-[(5-methylfuran-2-yl)methyl]cyclohexan-1-amine
• SMILES Notation : CC1CCCCC1NC(C)c2ccc(C)o2

These properties indicate a structure that may influence its interaction with biological systems.

Research indicates that compounds similar to 2-methyl-N-[(5-methylfuran-2-yl)methyl]cyclohexan-1-amine exhibit various biological activities, including:

• Cholinesterase Inhibition : Some analogs have shown promising results in inhibiting acetylcholinesterase (AChE), which is crucial for neurotransmitter regulation.

Case Studies and Research Findings

• Cytotoxicity Studies :
  • A study on related compounds demonstrated significant cytotoxic effects against various cancer cell lines. For instance, certain derivatives exhibited IC$_{50}$ values in the low micromolar range against human carcinoma cells, suggesting potential applications in cancer therapy .
• Neuroprotective Effects :
  • Research has highlighted neuroprotective properties in similar structures, indicating that 2-methyl-N-[(5-methylfuran-2-yl)methyl]cyclohexan-1-amine could potentially protect neuronal cells from oxidative stress and apoptosis .
• Antimicrobial Activity :
  • Preliminary studies have indicated that derivatives of this compound possess antimicrobial properties, particularly against Gram-positive bacteria. This suggests a role in developing new antibiotics .

Table 1: Summary of Biological Activities

Activity Type	Related Compounds	IC$_{50}$ Values (µM)	Notes
Cytotoxicity	Amphidinolides	0.206 - 7.5	Effective against HCT116 and KB cells
Cholinesterase Inhibition	Various Alkaloids	<50	Increased activity with specific substitutions
Antimicrobial	Similar Compounds	Varies	Effective against Gram-positive bacteria

Q & A

Q. What are the common synthetic routes for preparing 2-methyl-N-[(5-methylfuran-2-yl)methyl]cyclohexan-1-amine, and how are intermediates characterized?

• Methodological Answer : The compound is synthesized via nucleophilic substitution or reductive amination, leveraging methods analogous to those used for structurally related cyclohexanamine derivatives. For example, "Method B" (as described in ) involves reacting a cyclohexanamine precursor with a furan-containing alkyl halide under inert conditions. Key intermediates, such as the furan-methyl bromide derivative, are characterized using $^1H$-NMR and $^{13}C$-NMR to confirm regioselectivity and purity. High-Resolution Mass Spectrometry (HRMS) is critical for verifying molecular weight accuracy (e.g., deviations < 2 ppm) .

Q. How is the structural integrity of 2-methyl-N-[(5-methylfuran-2-yl)methyl]cyclohexan-1-amine confirmed using spectroscopic methods?

• Methodological Answer : Structural validation relies on multi-nuclear NMR and HRMS. $^1H$-NMR identifies protons on the cyclohexane ring (e.g., axial/equatorial protons at δ 1.2–2.1 ppm) and the furan moiety (aromatic protons at δ 6.1–6.3 ppm). $^{13}C$-NMR confirms quaternary carbons, such as the cyclohexane C1 (δ 45–50 ppm) and the furan methyl group (δ 20–22 ppm). HRMS data (e.g., [M+H]$^+$) must align with theoretical values within ±0.001 Da. Discrepancies may indicate incomplete purification or side reactions .

Q. What are the key considerations in designing a purification protocol for this compound?

• Methodological Answer : Purification typically employs column chromatography (silica gel, hexane/ethyl acetate gradient) or recrystallization. The compound’s lipophilicity (logP ~3.5) necessitates solvent optimization to avoid co-elution of byproducts. For recrystallization, ethanol/water mixtures are effective due to the compound’s moderate polarity. Purity is assessed via HPLC (≥98% by area under the curve) and TLC (Rf = 0.4–0.6 in 7:3 hexane:EtOAc) .

Advanced Research Questions

Q. How can computational chemistry aid in predicting the reactivity of 2-methyl-N-[(5-methylfuran-2-yl)methyl]cyclohexan-1-amine in nucleophilic substitution reactions?

• Methodological Answer : Density Functional Theory (DFT) calculations (e.g., B3LYP/6-31G*) model transition states and activation energies. For example, the furan methyl group’s electron-donating effects lower the energy barrier for nucleophilic attack on the cyclohexane amine. Molecular electrostatic potential maps identify nucleophilic "hotspots," while Fukui indices predict sites susceptible to electrophilic substitution. These insights guide solvent selection (e.g., polar aprotic solvents for SN2 pathways) .

Q. What strategies are effective in resolving contradictory NMR data observed during the synthesis of structurally similar cyclohexanamine derivatives?

• Methodological Answer : Contradictions in splitting patterns (e.g., unexpected doublets for equivalent protons) may arise from conformational flexibility or solvent effects. Variable-temperature NMR (VT-NMR) at 25–60°C can "freeze" cyclohexane ring flipping, simplifying spectra. Deuterated solvents (e.g., CDCl3 vs. DMSO-d6) may alter hydrogen bonding, resolving overlaps. 2D techniques (COSY, HSQC) map coupling networks to distinguish diastereotopic protons .

Q. How does the steric and electronic environment of the furan substituent influence the compound’s biological activity?

• Methodological Answer : The 5-methylfuran group enhances π-π stacking with aromatic residues in enzyme binding pockets (e.g., serotonin receptors). Steric effects from the methyl group can hinder rotation, stabilizing ligand-receptor complexes. Comparative studies using analogs (e.g., unsubstituted furan or thiophene) reveal that electron-rich furans increase binding affinity by 2–3-fold in vitro. Molecular docking (AutoDock Vina) and MD simulations (AMBER) quantify these interactions .

Q. What are the challenges in optimizing reaction yields for multi-step syntheses involving cyclohexanamine and furan moieties?

• Methodological Answer : Competing side reactions (e.g., over-alkylation or furan ring oxidation) limit yields. Stepwise protection of the amine (e.g., Boc protection) prevents unwanted substitutions. Catalytic hydrogenation (Pd/C, H2) selectively reduces intermediates without degrading the furan ring. Yield optimization (70–85%) requires precise stoichiometry (1:1.05 amine:alkyl halide) and anhydrous conditions to suppress hydrolysis .

Data Contradiction and Validation

Q. How should researchers address discrepancies between experimental and computational HRMS data?

• Methodological Answer : Discrepancies >3 ppm suggest isotopic impurities or adduct formation. Isotopic labeling (e.g., $^{15}N$-amine) confirms molecular ion peaks. Post-column infusion with internal standards (e.g., sodium formate) calibrates HRMS instruments. If computational data (Gaussian 09) still deviates, re-optimize basis sets (e.g., 6-311++G**) to account for dispersion forces .

Stability and Storage

Q. What degradation products form under accelerated stability conditions, and how are they identified?

• Methodological Answer : Accelerated stability testing (40°C/75% RH for 6 months) reveals oxidation of the furan ring to diketone derivatives (LC-MS [M+32]$^+$) and N-demethylation (HRMS [M-14]$^+$). Forced degradation (0.1 M HCl/NaOH, 3% H2O2) followed by UPLC-QTOF identifies major degradants. Storage at –20°C under argon minimizes decomposition (<2% over 12 months) .

Structure-Activity Relationship (SAR) Studies

Q. How do structural modifications to the cyclohexane ring affect the compound’s pharmacokinetic profile?

• Methodological Answer :
  Methyl substitution at C2 increases metabolic stability by hindering CYP450 oxidation. Replacing cyclohexane with bicyclic systems (e.g., decalin) reduces clearance (t1/2 increases from 2.5 to 4.7 h in rat models). LogD adjustments via polar substituents (e.g., –OH at C4) enhance aqueous solubility but reduce blood-brain barrier penetration. In vivo PK studies (Sprague-Dawley rats) validate these trends .